1-Benzhydryl-4-(3-chloropropyl)piperazine

• CAS No.: 75591-22-9
• Molecular Formula: C20H25ClN2
• Molecular Weight: 328.9 g/mol
• IUPAC Name: 1-benzhydryl-4-(3-chloropropyl)piperazine
• InChI: InChI=1S/C20H25ClN2/c21-12-7-13-22-14-16-23(17-15-22)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17H2
• InChI Key: NSIZVHLMDWKOGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCCl)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-Benzhydryl-4-(3-chloropropyl)piperazine is a useful research compound. Its molecular formula is C20H25ClN2 and its molecular weight is 328.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-benzhydrylpiperazin (4.13 g), 1-bromo-3-chloropropane (5.18 g) and anhydrous potassium carbonate (2.26 g) in anhydrous acetone (82 ml) was refluxed for 10 hours under stirring. The insoluble materials were filtered off and the filtrate was evaporated to dryness. The residue was subjected to column chromatography on alumina (50 g) using benzene as an eluent. The fractions containing the object compound were collected and evaporated to give oil of 1-benzhydryl-4-(3-chloropropyl)piperazine (3.04 g).

Synthesis routes and methods II

Procedure details

In acetone, 1-(diphenylmethyl)piperazine (18.49 g) was dissolved, and potassium carbonate (1.0 eq.) and 1-bromo-3-chloropropane (2.0 eq.) were added thereto, and the obtained mixture was heated to reflux for 3 hours. The salt produced by the reaction was separated by filtration, and the filtrate was then concentrated in vacuo. The residue was purified by silica gel column chromatography (Wakogel C-200, 200 g) and eluted by a mixed solvent of 99 parts of chloroform and 1 part of methanol to obtain 1-[4-(diphenylmethyl)piperazinyl]-3-chloropropane (13.8 g).